Cas no 1352396-29-2 (3,5-Diiodo-2-methoxypyridin-4-amine)

• Product Name: 3,5-Diiodo-2-methoxypyridin-4-amine
• CAS No: 1352396-29-2
• MF: C₆H₆I₂N₂O
• MW: 375.933585643768
• CID: 1089608
• PubChem ID: 71711126
• Update Time: 2025-05-22

3,5-Diiodo-2-methoxypyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-Diiodo-2-methoxypyridin-4-amine
• DTXSID00856807
• 1352396-29-2
• AKOS022173065

• Inchi： 1S/C6H6I2N2O/c1-11-6-4(8)5(9)3(7)2-10-6/h2H,1H3,(H2,9,10)
• InChI Key： AULPCJJVTQUIMH-UHFFFAOYSA-N
• SMILES： IC1C(=NC=C(C=1N)I)OC

Computed Properties

• Exact Mass: 375.85696g/mol
• Monoisotopic Mass: 375.85696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 2.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 395.3±42.0 °C at 760 mmHg
• Flash Point: 192.9±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3,5-Diiodo-2-methoxypyridin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3,5-Diiodo-2-methoxypyridin-4-amine

Exploring the Properties and Applications of 3,5-Diiodo-2-methoxypyridin-4-amine (CAS No. 1352396-29-2)

3,5-Diiodo-2-methoxypyridin-4-amine, with the CAS registry number 1352396-29-2, is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique diiodo-substituted structure, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₆H₆I₂N₂O, highlights the presence of iodine atoms, which are critical for modulating reactivity in cross-coupling reactions—a topic frequently searched by chemists exploring catalysis and drug discovery.

In recent years, the demand for halogenated pyridines like 3,5-Diiodo-2-methoxypyridin-4-amine has surged due to their role in designing kinase inhibitors and antimicrobial agents. Researchers often query "applications of iodopyridines in medicinal chemistry" or "synthetic routes for diiodo-substituted amines," reflecting the compound's relevance. The methoxy group at the 2-position enhances solubility, while the 4-amine moiety offers a handle for further functionalization—key features discussed in forums on structure-activity relationships (SAR).

From an industrial perspective, CAS 1352396-29-2 is pivotal in scalable palladium-catalyzed reactions, a trending topic in green chemistry. Users frequently search for "sustainable halogenation methods" or "iodo-compounds in C-C bond formation," aligning with this compound's utility. Its stability under ambient conditions makes it preferable for high-throughput screening—a buzzword in pharmaceutical R&D circles.

Environmental and safety profiles of 3,5-Diiodo-2-methoxypyridin-4-amine are also of interest. Queries like "biodegradability of iodinated aromatics" or "handling protocols for pyridine derivatives" underscore the need for responsible usage. Notably, its low volatility reduces inhalation risks, addressing common workplace safety concerns.

In summary, 1352396-29-2 exemplifies how functionalized pyridines bridge academic inquiry and industrial innovation. Its dual role as a building block and biological probe ensures sustained relevance—whether in answering search trends like "new pyridine-based scaffolds" or advancing precision synthesis technologies.